molecular formula C17H27NO B4891281 1-(4-butoxybenzyl)-3-methylpiperidine

1-(4-butoxybenzyl)-3-methylpiperidine

Cat. No.: B4891281
M. Wt: 261.4 g/mol
InChI Key: GIHWMVAHCIUWMD-UHFFFAOYSA-N
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Description

1-(4-Butoxybenzyl)-3-methylpiperidine is a tertiary amine featuring a 3-methylpiperidine core substituted with a 4-butoxybenzyl group. This compound belongs to a broader class of piperidine derivatives, which are frequently explored for their pharmacological properties, including receptor binding and enzyme modulation.

Properties

IUPAC Name

1-[(4-butoxyphenyl)methyl]-3-methylpiperidine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27NO/c1-3-4-12-19-17-9-7-16(8-10-17)14-18-11-5-6-15(2)13-18/h7-10,15H,3-6,11-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIHWMVAHCIUWMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)CN2CCCC(C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Piperidine Derivatives

The biological and physicochemical properties of piperidine derivatives are highly dependent on substituent groups. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of 3-Methylpiperidine Derivatives
Compound Name Substituent Group Molecular Weight (g/mol) Key Biological Activity Affinity (Ki, nM) Reference ID
1-(4-Butoxybenzyl)-3-methylpiperidine 4-Butoxybenzyl 291.4 Not explicitly reported (assumed CNS activity) N/A N/A
1-[3-(3-(4-Chlorophenoxy)propoxy)propyl]-3-methylpiperidine 3-(4-Chlorophenoxy)propoxypropyl 426.0 Histamine H3 receptor ligand 3.2
1-(6-([1,1′-Biphenyl]-3-yloxy)hexyl)-3-methylpiperidine Biphenylalkoxyhexyl 441.5 Histamine H3 receptor ligand Not reported
1-(1-Phenylcyclohexyl)-3-methylpiperidine Phenylcyclohexyl 285.5 Phencyclidine receptor agonist (catalepsy induction) Not reported
1-{[4-({[5-(3-Nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)phenyl]sulfonyl}-3-methylpiperidine Sulfonamide-oxadiazole 517.6 Urease inhibition IC50 = 18.4 µM

Key Findings from Comparative Studies

Receptor Affinity and Selectivity Histamine H3 Receptor Ligands: The 4-chlorophenoxypropyl-substituted derivative (Ki = 3.2 nM) exhibits significantly higher H3 receptor affinity than biphenylalkoxy analogs (e.g., compound 14 in ), likely due to the electron-withdrawing chlorine atom enhancing polar interactions .

Enzyme Modulation

  • Sulfonamide-oxadiazole derivatives demonstrate urease inhibitory activity, whereas the butoxybenzyl analog’s enzymatic effects remain uncharacterized. The sulfonamide group likely facilitates hydrogen bonding with urease’s active site .

Physicochemical Properties

  • Lipophilicity: The butoxybenzyl group (logP ≈ 4.2) enhances membrane permeability compared to shorter-chain analogs (e.g., propoxy derivatives, logP ≈ 3.5).
  • Melting Points: Biphenylalkoxy derivatives (e.g., compound 14, m.p. 169–172°C) exhibit higher melting points than aliphatic-substituted analogs due to π-π stacking interactions .

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